Cas no 4832-16-0 (octahydronaphthalen-1(2H)-one)

octahydronaphthalen-1(2H)-one structure

Product name:octahydronaphthalen-1(2H)-one

CAS No:4832-16-0

MF:C₁₀H₁₆O

MW:152.233443260193

MDL:MFCD00001697

CID:858121

PubChem ID:98501

octahydronaphthalen-1(2H)-one Chemical and Physical Properties

- 1-decalone, mixture of cis and trans
- bicyclo(4.4.0)decan-1-one
- (4aS,8aS)-decalin-1-one
- 1-DECALONE (CIS-TRANS)
- 3,4,4a,5,6,7,8,8a-octahydro-2H-naphthalen-1-one
- 1(2H)-Naphthalenone, octahydro-
- Bicyclo[4.4.0]-2-decanone
- bicyclo[4.4.0]decan-1-one
- trans-Decalone
- NSC 67905
- 4832-16-0
- Octahydro-1(2H)-naphthalenone
- DB-045561
- NSC67905
- NSC-67905
- 21370-71-8
- SCHEMBL11955
- decahydronaphthalen-1-one
- (-)-(Z)-2-decalone
- AI3-06188
- EINECS 225-410-9
- DTXSID90871322
- 1-Decalone
- AKOS023656840
- EN300-219915
- octahydronaphthalen-1(2H)-one
- Octahydro-1(2H)-naphthalenone #
- trans-1-Decalone
- 1(2H)-Naphthalenone, octahydro-, trans-
- MDL： MFCD00001697
- Inchi： InChI=1S/C10H16O/c11-10-7-3-5-8-4-1-2-6-9(8)10/h8-9H,1-7H2
- InChI Key： AFEFRXAPJRCTOW-UHFFFAOYSA-N
- SMILES： C1(CCCC2CCCCC12)=O

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-219915-0.5g	decahydronaphthalen-1-one, Mixture of diastereomers	4832-16-0		0.5g	$92.0	2023-09-16
TRC	B509040-100mg	octahydronaphthalen-1(2H)-one	4832-16-0		100mg	$ 80.00	2022-06-07
Enamine	EN300-219915-0.25g	decahydronaphthalen-1-one, Mixture of diastereomers	4832-16-0		0.25g	$59.0	2023-09-16
Enamine	EN300-219915-5g	decahydronaphthalen-1-one, Mixture of diastereomers	4832-16-0		5g	$492.0	2023-09-16
A2B Chem LLC	AB58257-5g	1-Decalone,mixture of cis and trans	4832-16-0	95%	5g	$1316.00	2024-04-19
Aaron	AR003EYL-50mg	1-Decalone,mixture of cis and trans	4832-16-0		50mg	$63.00	2025-04-03
A2B Chem LLC	AB58257-50mg	1-Decalone,mixture of cis and trans	4832-16-0		50mg	$64.00	2023-12-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1835809-250mg	Decahydronaphthalen-1-one	4832-16-0		250mg	￥3126.00	2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1835809-100mg	Decahydronaphthalen-1-one	4832-16-0		100mg	￥2186.00	2024-05-12
Enamine	EN300-219915-0.1g	decahydronaphthalen-1-one, Mixture of diastereomers	4832-16-0		0.1g	$41.0	2023-09-16

493-02-7

4832-16-0

16021-08-2

825-51-4

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Catalysts: Iron (thymine-1-acetic acid complex) Solvents: Acetonitrile ; 10 h, 60 °C

Reference

From DNA to catalysis: a thymine-acetate ligated non-heme iron(III) catalyst for oxidative activation of aliphatic C-H bonds

Al-hunaiti, Afnan; et al, Chemical Communications (Cambridge, 2016, 52(10), 2043-2046

4832-16-0

3574-58-1

4832-17-1

825-51-4

1654-87-1

529-32-8

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Carbon Solvents: Acetone ; 2 h, 3 MPa, 150 °C

Reference

Continuous Homogeneous Catalytic Oxidation of C-H Bonds by Metal-Free Carbon Dots with a Poly(ascorbic acid) Structure

Wang, Xiao; et al, ACS Applied Materials & Interfaces, 2022, 14(23), 26682-26689

1. Synthesis of polyoxygenated trans-decalins as potential insect antifeedants

Steven V. Ley,David Neuhaus,Nigel S. Simpkins,A. J. Whittle J. Chem. Soc. Perkin Trans. 1 1982 2157
2. Total synthesis of a monocyclofarnesane norsesquiterpenoid isolated from mushroom ingested by beetle: utility of solid state Baeyer–Villiger oxidation

Hisahiro Hagiwara,Hidenori Nagatomo,Shin-ichi Kazayama,Hitoshi Sakai,Takashi Hoshi,Toshio Suzuki,Masayoshi Ando J. Chem. Soc. Perkin Trans. 1 1999 457
3. Synthesis of (±)-cryptofauronol and related valerane sesquiterpenes via rearrangement of bicyclo[5.3.0]decane precursors

Peter G. Sammes,Leslie J. Street,Richard J. Whitby J. Chem. Soc. Perkin Trans. 1 1986 281
4. Annulation by sequential double Michael reaction; synthesis of decalones and its application to the syntheses of ?μ-cadinene, khusitone and khusilal

Hisahiro Hagiwara,Tsutomu Akama,Akihiro Okano,Hisashi Uda J. Chem. Soc. Perkin Trans. 1 1993 2173
5. Acyl radical-mediated polyene cyclisations directed towards steroid ring synthesis

Andrei Batsanov,Ligong Chen,G. Bryon Gill,Gerald Pattenden J. Chem. Soc. Perkin Trans. 1 1996 45